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Compound of Interest

Compound Name: UNC0321

Cat. No.: B612091 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of UNC0321, a potent and selective inhibitor of G9a and GLP histone

methyltransferases, using Dimethyl Sulfoxide (DMSO) as the solvent.

Data Presentation
A summary of the key quantitative data for UNC0321 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 515.69 g/mol [1]

Formula C₂₇H₄₅N₇O₃ [1]

CAS Number 1238673-32-9 [1]

Appearance White crystalline powder [2]

Purity ≥98% [2]

Solubility in DMSO

100 mg/mL (193.91 mM). Use

of fresh, anhydrous DMSO is

recommended.

[1][3]

Ki for G9a 63 pM [1][4]

IC₅₀ for G9a 6-9 nM (assay-dependent) [1][4]

IC₅₀ for GLP 15-23 nM (assay-dependent) [3]

Storage of Powder 3 years at -20°C [1]

Storage of DMSO Stock

1 year at -80°C; 1 month at

-20°C. Avoid repeated freeze-

thaw cycles.

[1]

Signaling Pathway
UNC0321 is a selective inhibitor of the histone methyltransferases G9a and G9a-like protein

(GLP). These enzymes are responsible for the mono- and di-methylation of histone H3 at lysine

9 (H3K9me1 and H3K9me2), which are epigenetic marks generally associated with

transcriptional repression. By inhibiting G9a and GLP, UNC0321 leads to a reduction in global

H3K9me2 levels, thereby influencing gene expression. This mechanism has been shown to

impact various cellular processes, including the Wnt signaling pathway by regulating the

expression of genes like APC2.[5]
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UNC0321 inhibits G9a/GLP, reducing H3K9me2 and affecting gene expression.

Experimental Protocols
Materials

UNC0321 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes and sterile tips
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Analytical balance

Protocol for Preparing a 10 mM UNC0321 Stock Solution
Preparation: Work in a clean, designated area. Ensure all equipment is clean and dry. It is

recommended to use fresh, anhydrous DMSO as moisture can reduce the solubility of

UNC0321.[1]

Weighing: Accurately weigh the desired amount of UNC0321 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.5157 mg of UNC0321 (Molecular

Weight = 515.69 g/mol ).

Dissolving: Add the weighed UNC0321 powder to a sterile microcentrifuge tube. Add the

calculated volume of DMSO. For the example above, add 100 µL of DMSO.

Mixing: Vortex the solution until the UNC0321 powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if

necessary.[3] Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[1] Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

short-term storage (up to 1 month).[1]

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the UNC0321 stock solution.
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Preparation

Dissolution

Storage

1. Weigh UNC0321 Powder

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Visually Inspect for Clarity

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing UNC0321 stock solution.

Application in Cell-Based Assays
For cell-based assays, the UNC0321 DMSO stock solution should be diluted to the final

working concentration in the appropriate cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.
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Example Dilution for a 100 nM Working Concentration:

Prepare a 10 mM stock solution of UNC0321 in DMSO as described above.

Perform a serial dilution of the stock solution. For example, dilute the 10 mM stock 1:100 in

sterile PBS or culture medium to obtain a 100 µM intermediate stock.

Further dilute the 100 µM intermediate stock 1:1000 in the final volume of cell culture

medium to achieve a final working concentration of 100 nM.

Working concentrations for UNC0321 can vary depending on the cell type and experimental

design. For instance, in Human Umbilical Vein Endothelial Cells (HUVECs), concentrations

ranging from 50 pM to 200 pM have been used.[3] In MDA-MB-231 cells, UNC0321 has been

shown to reduce H3K9me2 levels.[6]

Safety Precautions
UNC0321 is a bioactive compound. Standard laboratory safety practices should be followed

when handling this chemical. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated

area. Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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